Cas no 52990-18-8 (4-(benzoylamino)-1-benzylpiperidinium chloride)
52990-18-8 structure
Product Name:4-(benzoylamino)-1-benzylpiperidinium chloride
CAS No:52990-18-8
MF:C19H23ClN2O
MW:330.851723909378
CID:1580114
PubChem ID:138399839
Update Time:2025-04-21
4-(benzoylamino)-1-benzylpiperidinium chloride Chemical and Physical Properties
Names and Identifiers
-
- 4-(benzoylamino)-1-benzylpiperidinium chloride
- N-(1-benzylpiperidin-1-ium-4-yl)benzamide,chloride
- N-(1-Benzylpiperidin-4-yl)benzenecarboximidic acid--hydrogen chloride (1/1)
- DTXSID30967450
- 52990-18-8
-
- Inchi: 1S/C19H22N2O.ClH/c22-19(17-9-5-2-6-10-17)20-18-11-13-21(14-12-18)15-16-7-3-1-4-8-16;/h1-10,18H,11-15H2,(H,20,22);1H
- InChI Key: LYCCXGHVJXFLDC-UHFFFAOYSA-N
- SMILES: Cl.O=C(C1C=CC=CC=1)NC1CCN(CC2C=CC=CC=2)CC1
Computed Properties
- Exact Mass: 306.97
- Monoisotopic Mass: 330.149891
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 23
- Rotatable Bond Count: 4
- Complexity: 337
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 33.5
Experimental Properties
- Boiling Point: 483.9°C at 760 mmHg
- Flash Point: 246.5°C
- PSA: 37.07
4-(benzoylamino)-1-benzylpiperidinium chloride Related Literature
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Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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